
Safety, handling, and storage guidelines for
Biphenyl-4-amidoxime

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Biphenyl-4-amidoxime

Cat. No.: B3021460 Get Quote

In-Depth Technical Guide: Biphenyl-4-amidoxime
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safety, handling, and storage

of Biphenyl-4-amidoxime. It includes a summary of its physicochemical properties, detailed

safety protocols, and guidelines for its proper storage and use in a laboratory setting.

Experimental details for its synthesis are also provided.

Chemical and Physical Properties
Biphenyl-4-amidoxime, also known as N'-hydroxy-[1,1'-biphenyl]-4-carboximidamide, is a

synthetic intermediate with potential applications in pharmaceutical synthesis. Its key properties

are summarized below.
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Property Value Reference

CAS Number 40019-44-1 [1]

Molecular Formula C₁₃H₁₂N₂O [1]

Molecular Weight 212.3 g/mol [1]

Appearance Crystalline solid

Purity ≥97% [1]

λmax 271 nm [1]

Solubility

DMF: 10 mg/mlDMSO: 10

mg/mlDMSO:PBS (pH 7.2)

(1:10): 0.1 mg/mlEthanol: 0.15

mg/ml

Safety and Handling
Biphenyl-4-amidoxime should be handled with care in a laboratory setting. The following

safety precautions are recommended.

Hazard Identification
Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Measures
Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/eye protection/face protection.

Response:

P302 + P352: IF ON SKIN: Wash with plenty of water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P312: Call a POISON CENTER/doctor if you feel unwell.

P332 + P313: If skin irritation occurs: Get medical advice/attention.

P337 + P313: If eye irritation persists: Get medical advice/attention.

P362 + P364: Take off contaminated clothing and wash it before reuse.

Disposal:

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.

Storage and Stability
Proper storage of Biphenyl-4-amidoxime is crucial to maintain its integrity and stability.

Storage Condition Stability

-20°C (as supplied) ≥ 4 years

-80°C (in solution) 6 months

-20°C (in solution) 1 month
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It is recommended to store aqueous solutions for no more than one day.

Experimental Protocols
While Biphenyl-4-amidoxime is commercially available, the following section details a general

synthetic route from a common precursor, biphenyl-4-carbonitrile.

Synthesis of Biphenyl-4-amidoxime from Biphenyl-4-
carbonitrile
This protocol is a general method for the synthesis of amidoximes from nitriles.

Materials:

Biphenyl-4-carbonitrile

Hydroxylamine hydrochloride

Sodium carbonate

Ethanol

Water

Procedure:

Dissolve biphenyl-4-carbonitrile in ethanol in a round-bottom flask.

In a separate flask, prepare an aqueous solution of hydroxylamine hydrochloride and sodium

carbonate.

Add the aqueous hydroxylamine solution to the ethanolic solution of biphenyl-4-carbonitrile.

Heat the reaction mixture at 60-80°C and monitor the reaction progress by thin-layer

chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.
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Remove the ethanol under reduced pressure.

Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate in vacuo.

Purify the crude product by recrystallization or column chromatography to yield Biphenyl-4-
amidoxime.

Logical Relationships and Workflows
The following diagrams illustrate the logical flow of safety procedures and the general synthesis

workflow.
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Diagram 1: Safety and Handling Workflow for Biphenyl-4-amidoxime
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Caption: Safety and Handling Workflow for Biphenyl-4-amidoxime.
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Diagram 2: General Synthesis Workflow for Biphenyl-4-amidoxime
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Caption: General Synthesis Workflow for Biphenyl-4-amidoxime.
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Disclaimer: This document is intended for informational purposes only and is not a substitute

for a comprehensive Safety Data Sheet (SDS). Always consult the SDS for the most current

and complete safety information before handling this chemical. The experimental protocol

provided is a general guideline and may require optimization. All laboratory work should be

conducted by trained professionals in a suitably equipped facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4'-(Hydroxymethyl)[1,1'-biphenyl]-4-carbonitrile|209.24 g/mol [benchchem.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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